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Compound of Interest

Compound Name: Nitrosoguanidine

Cat. No.: B1196799

For researchers, scientists, and professionals in drug development, the safe handling of potent
chemical compounds is paramount. This guide provides essential, immediate safety and
logistical information for handling Nitrosoguanidine, a flammable, toxic, and carcinogenic
substance. Adherence to these protocols is critical for ensuring personal safety and maintaining
a secure laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

Nitrosoguanidine presents multiple hazards, including being a flammable solid, toxic if
swallowed, causing skin and serious eye irritation, harmful if inhaled, and a suspected
carcinogen.[1][2] Therefore, a comprehensive approach to personal protection is non-
negotiable. The following table summarizes the required PPE for handling this compound.
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Protection Type

Specific Equipment

Purpose

Source

Respiratory Protection

NIOSH/MSHA or
European Standard
EN 149 approved
respirator; self-
contained breathing
apparatus (SCBA) for
emergencies or high-

exposure scenarios.

To prevent inhalation
of harmful dusts,
vapors, mists, or

gases.

[11(31[4]

Eye/Face Protection

Tightly fitting safety
goggles or chemical
safety goggles as
described by OSHA,;
face shield (8-inch

minimum).

To protect eyes from

splashes and dust.

[1](21[3]

Skin and Body
Protection

Compatible chemical-
resistant gloves
(inspected prior to
use); flame-retardant,
antistatic, and
impervious clothing;
full sleeves apron;
complete suit
protecting against

chemicals.

To prevent skin
contact and exposure

to the chemical.

[1](21[3]

Operational Plan: Safe Handling and Storage

A systematic approach to handling and storage is crucial to minimize risk. The following

workflow outlines the key steps from preparation to disposal.
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Preparation

Don Appropriate PPE

Ensure Adequate Ventilation
(Fume Hood)

Gather All Necessary Materials

Hanglling
Y

Weigh/Measure in a
Contained Environment

l

Perform Experimental Procedure

Post-Procedyre & Storage

Decontaminate Work Surfaces

Dispose of Contaminated Materials

Waste Disposal

Collect Waste in a

Store Nitrosoguanidine Securely Labeled. Closed Container

Arrange for Professional
Waste Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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